1,4,5,6,7,7-hexachlorobicyclo(2.2.1)hept-5-ene-2-carboxylic acid
1,4,5,6,7,7-hexachlorobicyclo(2.2.1)hept-5-ene-2-carboxylic acid
Brand Name:
Vulcanchem
CAS No.:
115565-70-3
VCID:
VC0054374
InChI:
InChI=1S/C8H4Cl6O2/c9-3-4(10)7(12)2(5(15)16)1-6(3,11)8(7,13)14/h2H,1H2,(H,15,16)/t2-,6-,7+/m0/s1
SMILES:
C1C(C2(C(=C(C1(C2(Cl)Cl)Cl)Cl)Cl)Cl)C(=O)O
Molecular Formula:
C8H4Cl6O2
Molecular Weight:
344.8 g/mol
1,4,5,6,7,7-hexachlorobicyclo(2.2.1)hept-5-ene-2-carboxylic acid
CAS No.: 115565-70-3
Main Products
VCID: VC0054374
Molecular Formula: C8H4Cl6O2
Molecular Weight: 344.8 g/mol
| CAS No. | 115565-70-3 |
|---|---|
| Product Name | 1,4,5,6,7,7-hexachlorobicyclo(2.2.1)hept-5-ene-2-carboxylic acid |
| Molecular Formula | C8H4Cl6O2 |
| Molecular Weight | 344.8 g/mol |
| IUPAC Name | (1R,2S,4S)-1,4,5,6,7,7-hexachlorobicyclo[2.2.1]hept-5-ene-2-carboxylic acid |
| Standard InChI | InChI=1S/C8H4Cl6O2/c9-3-4(10)7(12)2(5(15)16)1-6(3,11)8(7,13)14/h2H,1H2,(H,15,16)/t2-,6-,7+/m0/s1 |
| Standard InChIKey | UZNJCXPVWJLOQY-CFHWFIACSA-N |
| Isomeric SMILES | C1[C@H]([C@]2(C(=C([C@@]1(C2(Cl)Cl)Cl)Cl)Cl)Cl)C(=O)O |
| SMILES | C1C(C2(C(=C(C1(C2(Cl)Cl)Cl)Cl)Cl)Cl)C(=O)O |
| Canonical SMILES | C1C(C2(C(=C(C1(C2(Cl)Cl)Cl)Cl)Cl)Cl)C(=O)O |
| Synonyms | 1,4,5,6,7,7-hexachlorobicyclo(2.2.1)hept-5-ene-2-carboxylic acid HBHECA |
| PubChem Compound | 163968 |
| Last Modified | Nov 11 2021 |
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